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Compound of Interest

Compound Name: 1-Methylcycloheptanol

Cat. No.: B1596526

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Methylcycloheptanol (CAS Number: 3761-94-2). The information presented herein is
intended to support research, development, and quality control activities involving this
compound. All quantitative data is summarized for clarity, and detailed experimental protocols
for the determination of these properties are provided.

Core Physical Properties of 1-Methylcycloheptanol

The physical characteristics of 1-Methylcycloheptanol are crucial for its handling, application,
and integration into various chemical processes. A summary of its key physical properties is
presented in the table below.
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Physical Property Value Unit Source
Molecular Weight 128.21 g/mol [1112]
Density 0.918 g/cm3

Boiling Point 184.4 °C at 760 mmHg

Melting Point Not available °C [2]

(Calculated)

Refractive Index 1.463

Water Solubility

Insoluble [3]
(Calculated)

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail the standard experimental methodologies for the properties listed
above.

Determination of Density

The density of a liquid, such as 1-Methylcycloheptanol, can be precisely measured using a
pycnometer or a digital density meter. A common and straightforward method involves the
following steps:

e Preparation: Ensure the pycnometer is clean, dry, and calibrated.

o Mass of Empty Pycnometer: Accurately weigh the empty pycnometer on an analytical
balance.

« Filling: Fill the pycnometer with 1-Methylcycloheptanol, ensuring no air bubbles are
trapped. The temperature of the liquid should be controlled and recorded, typically at 20°C or
25°C.

e Mass of Filled Pycnometer: Weigh the pycnometer filled with the sample.
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e Volume Determination: The volume of the pycnometer is determined by repeating the above
steps with a reference liquid of known density, such as deionized water.

» Calculation: The density (p) is calculated using the formula: p = (mass of sample) / (volume
of pycnometer)

Determination of Boiling Point

The boiling point is a critical indicator of a liquid's volatility and purity. The capillary method is a
widely used technique for its determination:

Sample Preparation: A small amount of 1-Methylcycloheptanol is placed in a small test
tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into
the liquid.

e Heating: The test tube assembly is heated in a controlled manner, often in a heating block or
an oil bath, alongside a thermometer.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
capillary tube. The heat is then removed.

» Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary
tube upon cooling is recorded as the boiling point.

Determination of Melting Point

While an experimental melting point for 1-Methylcycloheptanol is not readily available, the
standard procedure for determining the melting point of a solid organic compound is the
capillary tube method using a melting point apparatus:

o Sample Preparation: A small, dry sample of the solid is packed into a capillary tube.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, which is equipped with a thermometer or a digital temperature sensor.

o Heating and Observation: The sample is heated at a slow, controlled rate.
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» Melting Range: The temperature at which the first drop of liquid appears and the temperature
at which the entire sample becomes a clear liquid are recorded. This range is reported as the
melting point.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
valuable tool for identification and quality control. An Abbe refractometer is commonly used for
this measurement:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive
index.

o Sample Application: A few drops of 1-Methylcycloheptanol are placed on the surface of the
prism.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

» Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken must be recorded, as the refractive index is temperature-
dependent.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
key physical properties of a chemical compound like 1-Methylcycloheptanol.
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Workflow for Physical Property Determination of 1-Methylcycloheptanol

Sample Preparation Refractive Index Determination

1-Methylcycloheptanol Sample Calibrate Refractometer

Melting Point Determinatiol

Boiling Point Determination Density Determination (for solids)

Y

Place Sample in Test Tube

Weigh Empty Pycnometer Pack Capillary Tube Apply Sample to Prism

Y

Insert Capillary Tube Fill with Sample Heat in Apparatus Measure Refractive Index

Heat Assembly Weigh Filled Pycnometer

Record Melting Range

Record Boiling Point Calculate Density

Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of 1-
Methylcycloheptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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